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Compound of Interest

Compound Name: Erythro-canabisine H

Cat. No.: B3037025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the proposed synthesis of

Erythro-canabisine H, a naturally occurring phenolic amide. Due to the limited availability of a

published synthetic route, this protocol is based on established synthetic methodologies for

structurally related compounds. The information herein is intended to guide research efforts in

obtaining this compound for further investigation of its biological properties.

Chemical Structure and Properties
Erythro-canabisine H is a complex phenolic amide with the following chemical properties:

Property Value

Molecular Formula C28H31NO8

Molecular Weight 509.5 g/mol

IUPAC Name

(E)-3-[4-[(1S,2S)-1,3-dihydroxy-1-(4-hydroxy-3-

methoxyphenyl)propan-2-yl]oxy-3-

methoxyphenyl]-N-[2-(4-

hydroxyphenyl)ethyl]prop-2-enamide[1]
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The proposed retrosynthetic analysis of Erythro-canabisine H suggests a convergent

synthesis strategy. The key disconnection is the amide bond, leading to two main fragments: a

protected ferulic acid derivative 1 and protected tyramine 2. A plausible synthetic route is

outlined below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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